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Compound of Interest

Compound Name: 4-Nitropyridine-2-carbonyl chloride
CAS No.: 230312-97-7
Cat. No.: B15350007
Get Quote
. J

An In-depth Exploration of the Structure, Properties, and Applications of a Key Synthetic
Intermediate

Introduction

4-Nitropicolinoyl chloride is a valuable reagent in organic synthesis, particularly in the fields of
medicinal chemistry and materials science. Its unique bifunctional nature, possessing both a
reactive acyl chloride and an electron-withdrawing nitro group on a pyridine ring, makes it a
versatile building block for the introduction of the 4-nitropicolinoyl moiety. This guide provides a
detailed overview of the chemical structure, physicochemical properties, synthesis, and
reactivity of 4-nitropicolinoyl chloride, offering insights for researchers, scientists, and drug
development professionals.

Chemical Structure and Identification

4-Nitropicolinoyl chloride is a derivative of picolinic acid, characterized by a nitro group at the 4-
position of the pyridine ring and a chloride atom attached to the carbonyl carbon.

Systematic IUPAC Name: 4-nitropyridine-2-carbonyl chloride
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Chemical Formula: CeHsCIN203[1]
Molecular Weight: 186.56 g/mol
CAS Registry Number: 54536-33-1

The presence of the electron-withdrawing nitro group significantly influences the reactivity of
the acyl chloride, enhancing its electrophilicity. The pyridine nitrogen also plays a role in the
molecule's overall electronic properties and potential for coordination chemistry.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of 4-
nitropicolinoyl chloride is essential for its proper handling, storage, and application in synthesis.

Table 1: Physicochemical Properties of 4-Nitropicolinoyl

Chloride

Property Value Source
Yellow to orange crystalline

Appearance ) [2]
solid

Melting Point 71-74 °C [3]

Boiling Point 155 °C at 15 mmHg [3]
Soluble in organic solvents
such as tetrahydrofuran,

Solubility dichloromethane, chloroform, [3]

and pyridine. Insoluble in

water.

Moisture-sensitive.
. Incompatible with water,
Stability o [3]
alcohols, oxidizing agents, and

strong bases.

Spectroscopic Characterization
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Spectroscopic analysis is crucial for confirming the identity and purity of 4-nitropicolinoyl
chloride.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic strong absorption
bands for the carbonyl group (C=0) of the acyl chloride, typically in the range of 1750-1800
cm~1, The nitro group (NO2) will show two strong stretching vibrations around 1520-1560
cm~1 (asymmetric) and 1345-1385 cm~* (symmetric). Aromatic C-H stretching vibrations will
appear above 3000 cm~1.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will display distinct signals for the three aromatic
protons on the pyridine ring. Due to the electron-withdrawing effects of the nitro and acyl
chloride groups, these protons will be deshielded and appear in the downfield region of the
spectrum.

o 18C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl
carbon of the acyl chloride in the range of 160-170 ppm. The carbons of the pyridine ring
will also have distinct chemical shifts influenced by the substituents.[4]

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to the molecular weight of the compound. The isotopic pattern of chlorine (3°Cl and 37Cl) will
be evident in the molecular ion and chlorine-containing fragment ions.[5]

Synthesis and Reactivity
Synthesis of 4-Nitropicolinoyl Chloride

The most common method for the synthesis of 4-nitropicolinoyl chloride involves the
chlorination of 4-nitropicolinic acid. Thionyl chloride (SOCL) is a frequently used chlorinating
agent, often in the presence of a catalytic amount of a suitable reagent like polyethylene glycol.

Experimental Protocol: Synthesis from 4-Nitropicolinic Acid

o Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar and a reflux condenser fitted with a gas outlet to a scrubbing system, add 4-
nitropicolinic acid.
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o Addition of Reagent: Under an inert atmosphere (e.g., nitrogen or argon), slowly add an
excess of thionyl chloride (typically 2-4 molar equivalents).[6] A catalytic amount of
polyethylene glycol can be added at this stage.[6]

o Reaction Conditions: The reaction mixture is heated to reflux (approximately 90 °C) and
stirred for several hours (e.g., 12 hours).[6] The progress of the reaction can be monitored by
the cessation of gas (HCI and SO:z) evolution.

o Work-up: After the reaction is complete, the excess thionyl chloride is carefully removed
under reduced pressure. The crude product can then be purified by distillation under reduced
pressure or recrystallization from a suitable solvent.[6]
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Reactivity

4-Nitropicolinoyl chloride is a highly reactive acylating agent. The acyl chloride functional group
readily undergoes nucleophilic acyl substitution with a wide range of nucleophiles, including
alcohols, amines, and thiols, to form the corresponding esters, amides, and thioesters. The
electron-withdrawing nitro group enhances the electrophilicity of the carbonyl carbon, making
these reactions generally efficient.
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Applications in Research and Development

The utility of 4-nitropicolinoyl chloride stems from its ability to introduce the 4-nitropicolinoyl
group, which can serve as a key pharmacophore or a reactive handle for further chemical
modifications.

» Medicinal Chemistry: The 4-nitropicolinoyl moiety is found in various biologically active
compounds. The nitro group can be a crucial element for binding to biological targets or can
be reduced to an amino group, providing a point for further functionalization in the synthesis
of complex drug candidates.

o Organic Synthesis: It serves as a versatile intermediate for the synthesis of a variety of
heterocyclic compounds and other complex organic molecules. It is involved in reactions
such as Michael additions, Henry reactions, O-alkylation, and cycloaddition reactions.[3]

o Materials Science: The rigid, aromatic structure and the presence of the polar nitro group
make it a candidate for the synthesis of novel organic materials with specific electronic or
optical properties.

4-Nitropicolinoyl Chloride
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Safety and Handling
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4-Nitropicolinoyl chloride is a corrosive and moisture-sensitive compound that requires careful
handling.[7][8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[7]

Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.[9]
Avoid contact with skin and eyes.[9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
moisture and incompatible substances.[8] Storage under an inert atmosphere is
recommended.[8]

First Aid: In case of contact, immediately flush the affected area with plenty of water and
seek medical attention.[9] If inhaled, move to fresh air.[9]

Conclusion

4-Nitropicolinoyl chloride is a pivotal reagent in modern organic synthesis, offering a reliable

means of incorporating the 4-nitropicolinoyl functional group into a diverse range of molecules.

Its well-defined chemical properties, coupled with its straightforward synthesis, make it an

indispensable tool for researchers in drug discovery, materials science, and synthetic

chemistry. A comprehensive understanding of its reactivity and handling requirements is

paramount to its safe and effective utilization in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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